VU661

Circadian rhythm Phenazine Period lengthening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H13N3O
Molecular Weight 299.3 g/mol
Cat. No. B15562706
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Technical Parameters


Basic Identity
Product NameVU661
Molecular FormulaC19H13N3O
Molecular Weight299.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H13N3O/c23-19(20-14-6-2-1-3-7-14)13-10-11-17-18(12-13)22-16-9-5-4-8-15(16)21-17/h1-12H,(H,20,23)
InChIKeyNDNAFJNTGSPXDK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

VU661: Redox-Active Phenazine for Circadian Research


VU661 is a phenazine carboxamide that functions as a redox-active small molecule modulating circadian rhythms, specifically inducing period lengthening. In a high‑throughput screen of a 70,000‑compound library using Rat‑1 cells with a Per2‑dLuc reporter, VU661 emerged as the compound producing the strongest period‑lengthening phenotype among all hits, an effect confirmed in human U2OS cells expressing a Bmal1‑dLuc reporter [1]. Its molecular formula is C₁₉H₁₃N₃O, molecular weight 299.3 g/mol, and it is characterized by the phenazine core responsible for its electron‑shuttle (redox‑modulating) activity [1]. VU661 is supplied as a solid, typically soluble in DMSO, and is intended for research use only [1].

1 Redox-active phenazine core for circadian period lengthening
2 Non-cytotoxic profile across concentration ranges suitable for multi-day live-cell assays
3 Confirmed period-lengthening activity in human U2OS Bmal1-dLuc reporter cells

Why Analogs Cannot Replace VU661


Structurally similar isomeric analogs of VU661, namely the benzquinoline carboxamides VU164 and VU673, differ by a single‑atom replacement (carbon for nitrogen) that eliminates the redox‑cycling capacity of the phenazine core [1]. This subtle change profoundly alters biological activity: VU164 produces no measurable change in circadian period, while VU673 is cytotoxic to U2OS cells and causes loss of circadian amplitude rather than clean period lengthening [1]. Consequently, neither analog can substitute for VU661 in experiments requiring a non‑toxic, redox‑driven period‑lengthening phenotype, underscoring the necessity of procuring VU661 for reproducible circadian modulation studies [1].

VU164 (benzquinoline analog)

Lacks redox-cycling capacity; produces no measurable period change. Redox-core requirement may not be met by this analog.

VU673 (benzquinoline analog)

Cytotoxic to U2OS cells and causes severe circadian amplitude loss. Amplitude disruption may confound period measurements.

Single-atom substitution

Carbon-to-nitrogen replacement in the core eliminates redox-cycling, shifting biological activity. Structural similarity does not guarantee functional equivalence.

VU661: Key Evidence vs. Analogs


Circadian Period Lengthening vs. VU164

In Bmal1‑dLuc U2OS human osteosarcoma cells, VU661 (10 μM) increased the circadian period by 7.2 hours relative to vehicle control, measured over 0–144 h by bioluminescence recording [1]. Under identical conditions, the isomeric benzquinoline analog VU164 (also at 10 μM) produced no change in period (0.0 h lengthening), demonstrating that the redox‑active phenazine core of VU661 is essential for activity [1].

Period Lengthening vs. VU164
Head-to-head
VU661 (10 μM): 7.2 h increase
VU164 (10 μM): 0.0 h increase
Redox-active phenazine core is required for period lengthening; VU164 does not produce this effect.
U2OS Bmal1-dLuc, 0–144 h bioluminescence
Circadian rhythm Phenazine Period lengthening

Dose-Response and Amplitude Preservation

VU661 exhibits a clear dose‑response relationship for period lengthening in Bmal1‑dLuc U2OS cells: 1 μM produces a modest period extension, 3 μM an intermediate effect, and 10 μM a maximal 7.2 h increase [1]. Importantly, even at the highest concentration (10 μM) that elicits the full period shift, VU661 has a negligible effect on the amplitude of the circadian oscillation, indicating that it does not disrupt the overall robustness of the clock [1]. In contrast, the analog VU673 causes a severe loss of amplitude at the same concentrations, compromising data quality [1].

Dose-Response & Amplitude
Head-to-head
VU661: dose-dependent period lengthening, minimal amplitude change
VU673: amplitude loss, cytotoxicity
Preserved amplitude supports high-fidelity period measurements without waveform distortion.
U2OS Bmal1-dLuc, 0–144 h, 1–10 μM
Circadian rhythm Dose response Amplitude

Cytotoxicity and Cell Viability Profile

Cell viability and caspase activation assays in U2OS cells demonstrate that VU661 shows no toxicity up to at least 30 μM, well above the effective concentration for period lengthening (10 μM) [1]. In stark contrast, the structurally related benzquinoline analog VU673 is cytotoxic to U2OS cells, as evidenced by both viability loss and caspase activation, rendering it unsuitable for long‑term circadian studies [1].

Cytotoxicity Profile
Head-to-head
VU661: no significant toxicity up to ≥30 μM
VU673: cytotoxic at working concentrations
Reported low-cytotoxicity margin supports multi-day circadian recording without viability artifacts.
U2OS cells, viability and caspase-3/7 assays
Cytotoxicity Phenazine Cell viability

Optical Redox Ratio Modulation

Two‑photon excitation microscopy was used to non‑invasively measure the optical redox ratio (ORR = NAD/NADH ÷ FAD/FADH₂) in live U2OS cells. VU661 treatment (1 and 10 μM, 24 h) increased the ORR in a dose‑dependent fashion [1]. At 10 μM, the ORR percent change (%Δ) was greatest in mitochondria, with smaller but measurable increases in the cytosol and nucleus [1]. The redox‑inactive analog VU164, in contrast, produced no change in ORR under identical conditions, confirming that the redox‑cycling phenazine core of VU661 is directly responsible for shifting the intracellular NAD⁺/NADH and FAD/FADH₂ balance [1].

Optical Redox Ratio
Head-to-head
VU661: dose-dependent ORR increase (mitochondria highest)
VU164: no detectable ORR change
ORR increase confirms redox-cycling activity; supports compound verification in cellular assays.
Live U2OS, two-photon NAD(P)H/FAD, 24 h
Redox state Optical redox ratio NAD/NADH

Low Impact on ROS and Hydrogen Peroxide

Although VU661 is a redox‑active molecule that shuttles electrons, it has little to no effect on cellular ROS or hydrogen peroxide (H₂O₂) levels [1]. This distinguishes VU661 from many other redox‑modulating compounds that act by inducing oxidative stress, which can confound circadian assays and trigger off‑target toxicity. The lack of ROS/H₂O₂ elevation further supports the interpretation that VU661 acts primarily as an electron shuttle between NADH/FADH₂ and oxygen without generating toxic reactive intermediates [1].

ROS & H₂O₂ Impact
Class-level
Negligible change in cellular ROS or H₂O₂ levels relative to vehicle
May support redox-coupling studies without oxidative-stress confounding; distinct from many redox cyclers.
U2OS, fluorescence detection assays
Reactive oxygen species Hydrogen peroxide Redox modulator

VU661: Research and Industrial Applications


Circadian Phenotypic Screening

VU661 serves as a validated positive control and tool compound in high‑throughput circadian screens requiring a robust, non‑toxic period‑lengthening phenotype. Its 7.2 h period shift at 10 μM in human U2OS cells, coupled with preserved amplitude, enables precise quantification of period changes in bioluminescence‑based reporter assays [1].

Redox-Circadian Coupling Studies

Researchers studying the molecular links between cellular redox state and circadian clock function can employ VU661 to specifically manipulate the NAD⁺/NADH and FAD/FADH₂ balance without inducing oxidative stress. The compound's dose‑dependent increase in optical redox ratio (ORR) provides a direct, quantifiable readout of redox perturbation [1].

Redox-Modulator Library Validation

Chemical biology groups building or screening collections of redox‑active compounds can use VU661 as a benchmark reference for desirable properties: strong period lengthening, lack of cytotoxicity up to ≥30 μM, minimal amplitude disruption, and absence of ROS/H₂O₂ elevation. Its well‑characterized profile facilitates comparative assessment of novel redox modulators [1].

Long-Term Live-Cell Bioluminescence Recording

Because VU661 exhibits no toxicity at concentrations up to 30 μM—well above the 10 μM effective dose—it is ideally suited for multi‑day continuous bioluminescence recordings of circadian rhythms. This allows researchers to capture full period‑lengthening dynamics without cell death artifacts, a critical advantage over cytotoxic analogs like VU673 [1].

Application
Selection Property
Validation Focus
Circadian Phenotypic Screening
Robust period-lengthening phenotype
Period shift in Bmal1-dLuc reporter assay
Redox-Circadian Coupling Studies
Redox-active without ROS/H₂O₂ elevation
Optical redox ratio (ORR) modulation
Redox-Modulator Benchmarking
Well-characterised non-cytotoxic redox profile
Cytotoxicity and caspase activation endpoints
Long-Term Live-Cell Recording
Amplitude-preserving, low-cytotoxicity margin
Amplitude analysis in multi-day bioluminescence
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